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Compound of Interest

Compound Name: (Z)-SU14813

Cat. No.: B1684611 Get Quote

This guide provides crucial safety and logistical information for the handling of (Z)-SU14813, a

potent multi-targeted receptor tyrosine kinase inhibitor.[1][2][3][4] Adherence to these

procedures is vital for minimizing exposure risk and ensuring a safe laboratory environment for

researchers, scientists, and drug development professionals. As (Z)-SU14813 is a potent

kinase inhibitor, it should be handled as a hazardous compound.[5][6]

Hazard Identification and Personal Protective
Equipment (PPE)
The primary routes of exposure to (Z)-SU14813 are inhalation of the powder, dermal contact,

and accidental ingestion.[5] Therefore, a comprehensive PPE protocol is mandatory for all

personnel handling this compound.

Table 1: Required Personal Protective Equipment for Handling (Z)-SU14813
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PPE Category Item Specifications Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade,

powder-free. The

outer glove cuff

should extend over

the gown sleeve.

Prevents skin

absorption. Double

gloving provides an

additional layer of

protection, and the

outer glove can be

immediately removed

if contaminated.[5]

Body Protection Disposable Gown

Solid-front, back-

closing, long-sleeved

gown made of a low-

permeability fabric

(e.g., polyethylene-

coated).

Protects skin and

clothing from

contamination. Must

be discarded as

hazardous waste after

use or if

contaminated.[5]

Eye & Face Protection
Safety Goggles &

Face Shield

ANSI Z87.1-compliant

safety goggles. A full

face shield should be

worn over goggles

when handling the

powder or solutions.

[5]

Protects against

splashes and

aerosolized particles

entering the eyes or

face.[5]

Respiratory Protection
N95 Respirator (or

higher)

NIOSH-approved N95

or higher-rated

respirator.

Required when

handling the solid

compound outside of

a certified

containment system

(e.g., fume hood,

BSC) to prevent

inhalation.[5]
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Foot & Hair Protection Shoe & Hair Covers

Disposable, non-slip

shoe covers and a

hair bonnet.

Prevents the spread

of contamination

outside of the

laboratory.[5]

Operational Plan: Step-by-Step Handling
Procedures
All manipulations of (Z)-SU14813, including weighing and solution preparation, should be

conducted in a designated area within a certified chemical fume hood or a Class II Biological

Safety Cabinet (BSC) to minimize inhalation exposure.[6]

1. Preparation:

Ensure the work surface is clean and decontaminated.

Cover the work area with disposable, absorbent, plastic-backed liners to contain any spills.

[6]

Assemble all necessary equipment and reagents before starting work.

Verify that a properly stocked chemical spill kit is readily accessible.

2. Donning PPE:

Put on inner gloves.

Don a disposable gown, ensuring it is fully fastened.

Put on outer gloves, making sure the cuffs overlap with the sleeves of the gown.

Wear safety goggles and a face shield.

If handling the solid compound outside of a containment system, a NIOSH-approved N95

respirator is required.[5]

3. Weighing and Reconstitution:
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Weighing: Carefully weigh the solid (Z)-SU14813 powder on a tared weigh paper or boat

within the fume hood or BSC to minimize the generation of dust.

Reconstitution: To prepare a stock solution, slowly add the desired solvent to the vial

containing the pre-weighed compound to prevent splashing. Cap the vial securely and mix

gently until the solid is completely dissolved.

4. Labeling and Storage:

Clearly label all containers with the compound name, concentration, solvent, date of

preparation, and the handler's initials.

Store stock solutions as recommended by the manufacturer, typically at -20°C or -80°C for

long-term storage.[1]

5. Decontamination and Doffing PPE:

After handling is complete, decontaminate all surfaces and equipment with an appropriate

cleaning agent.

Remove PPE in the following order to prevent cross-contamination: outer gloves, gown,

shoe covers, hair cover, face shield, and goggles. Inner gloves should be the last item

removed.

Wash hands thoroughly with soap and water after removing all PPE.

Experimental Workflow for Safe Handling of (Z)-SU14813
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Preparation
- Decontaminate work area
- Cover with absorbent liner

- Assemble materials
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- Eye/face protection
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Proceed to
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- Weigh solid
- Prepare solution

Proceed to

Labeling & Storage
- Label container clearly

- Store at recommended temperature

After handling

Waste Disposal
- Segregate hazardous waste
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During & after handling
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- Clean work surfaces
- Decontaminate equipment

After storage

Doff PPE
- Remove in correct order

- Wash hands

After cleaning

Final step

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of (Z)-SU14813.
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Disposal Plan
All materials that come into contact with (Z)-SU14813 are considered hazardous waste and

must be disposed of in accordance with institutional and local regulations.[5] Under no

circumstances should this compound or its waste be disposed of in the regular trash or poured

down the drain.

Table 2: Disposal Plan for (Z)-SU14813 and Contaminated Materials

Waste Type Description Disposal Container Disposal Method

Solid Hazardous

Waste

Unused or expired

compound, gloves,

gown, shoe covers,

absorbent liners,

weigh boats, pipette

tips, empty vials.

Designated, sealed,

and labeled

hazardous waste

container (e.g., yellow

chemotherapy waste

bin).[5]

High-temperature

incineration by a

certified hazardous

waste management

company.

Liquid Hazardous

Waste

Unused or expired

stock solutions,

contaminated

solvents.

Labeled, leak-proof

hazardous liquid

waste container.[5]

Incineration by a

certified hazardous

waste management

company.

Sharps Hazardous

Waste

Needles and syringes

used for in vivo

studies.

Puncture-proof,

labeled sharps

container designated

for hazardous waste.

[5]

Autoclaving followed

by incineration or as

per institutional

protocol for hazardous

sharps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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